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4-hydroxymethyl-4-demethylterritrem B 4-hydroxymethyl-4-demethylterritrem B
Brand Name: Vulcanchem
CAS No.: 139122-92-2
VCID: VC0166687
InChI: InChI=1S/C29H34O10/c1-25(15-30)8-7-22(31)27(3)28(25,33)10-9-26(2)29(27,34)14-17-19(39-26)13-18(38-24(17)32)16-11-20(35-4)23(37-6)21(12-16)36-5/h7-8,11-13,30,33-34H,9-10,14-15H2,1-6H3/t25-,26+,27-,28+,29+/m1/s1
SMILES: CC12CCC3(C(C=CC(=O)C3(C1(CC4=C(O2)C=C(OC4=O)C5=CC(=C(C(=C5)OC)OC)OC)O)C)(C)CO)O
Molecular Formula: C29H34O10
Molecular Weight: 542.6 g/mol

4-hydroxymethyl-4-demethylterritrem B

CAS No.: 139122-92-2

Main Products

VCID: VC0166687

Molecular Formula: C29H34O10

Molecular Weight: 542.6 g/mol

4-hydroxymethyl-4-demethylterritrem B - 139122-92-2

CAS No. 139122-92-2
Product Name 4-hydroxymethyl-4-demethylterritrem B
Molecular Formula C29H34O10
Molecular Weight 542.6 g/mol
IUPAC Name (1R,2R,6R,7S,10S)-1,7-dihydroxy-6-(hydroxymethyl)-2,6,10-trimethyl-14-(3,4,5-trimethoxyphenyl)-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-4,12(17),13-triene-3,16-dione
Standard InChI InChI=1S/C29H34O10/c1-25(15-30)8-7-22(31)27(3)28(25,33)10-9-26(2)29(27,34)14-17-19(39-26)13-18(38-24(17)32)16-11-20(35-4)23(37-6)21(12-16)36-5/h7-8,11-13,30,33-34H,9-10,14-15H2,1-6H3/t25-,26+,27-,28+,29+/m1/s1
Standard InChIKey PXIKKOJKOBCLTQ-ZCCUTQAASA-N
Isomeric SMILES C[C@]12CC[C@@]3([C@@](C=CC(=O)[C@]3([C@@]1(CC4=C(O2)C=C(OC4=O)C5=CC(=C(C(=C5)OC)OC)OC)O)C)(C)CO)O
SMILES CC12CCC3(C(C=CC(=O)C3(C1(CC4=C(O2)C=C(OC4=O)C5=CC(=C(C(=C5)OC)OC)OC)O)C)(C)CO)O
Canonical SMILES CC12CCC3(C(C=CC(=O)C3(C1(CC4=C(O2)C=C(OC4=O)C5=CC(=C(C(=C5)OC)OC)OC)O)C)(C)CO)O
Synonyms 4-HMDM-territrem B
4-hydroxymethyl-4-demethylterritrem B
4beta-hydroxymethyl-4beta-demethylterritrem B
PubChem Compound 132210
Last Modified Nov 11 2021
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